Cas no 2411294-80-7 (3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole)
3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- Z3489903910
- EN300-7553446
- 3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole
- 4-[5-(oxolan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate
- 2411294-80-7
-
- Inchi: 1S/C12H11FN2O5S/c13-21(16,17)20-9-5-3-8(4-6-9)11-14-12(19-15-11)10-2-1-7-18-10/h3-6,10H,1-2,7H2
- InChI Key: YOMDFAIYXGMYTG-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC(=CC=1)C1=NOC(C2CCCO2)=N1)F
Computed Properties
- Exact Mass: 314.03727079g/mol
- Monoisotopic Mass: 314.03727079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 99.9Ų
3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7553446-1.0g |
4-[5-(oxolan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl sulfurofluoridate |
2411294-80-7 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole
Comprehensive Overview of 3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole (CAS No. 2411294-80-7)
The compound 3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole (CAS No. 2411294-80-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This 1,2,4-oxadiazole derivative is characterized by the presence of a fluorosulfonyloxy group and a tetrahydrofuran (oxolan) moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for advanced drug discovery and functional materials.
One of the key reasons for the growing interest in CAS No. 2411294-80-7 is its potential as a bioactive scaffold. The 1,2,4-oxadiazole core is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The addition of the fluorosulfonyloxy group enhances its ability to participate in click chemistry and other selective reactions, making it a valuable tool for medicinal chemists. Recent studies have highlighted its utility in designing targeted therapies and small-molecule inhibitors, aligning with the current trend toward personalized medicine.
In the realm of material science, 3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole has shown promise as a precursor for high-performance polymers and advanced coatings. Its ability to form stable linkages under mild conditions makes it suitable for developing smart materials with applications in electronics and nanotechnology. The oxolan-2-yl group further contributes to the compound's solubility and processing flexibility, addressing a common challenge in polymer synthesis.
From an SEO perspective, this compound aligns with trending search queries such as "1,2,4-oxadiazole derivatives in drug discovery", "fluorosulfonyloxy applications in click chemistry", and "CAS 2411294-80-7 suppliers". These keywords reflect the compound's relevance in both academic and industrial settings. Additionally, the demand for sustainable synthetic methods and green chemistry has spurred interest in optimizing the synthesis of 3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole to minimize environmental impact.
Another area of exploration is the compound's potential in agrochemical research. The 1,2,4-oxadiazole ring is a common motif in herbicides and fungicides, and the introduction of the fluorosulfonyloxy group could lead to novel modes of action. This aligns with the global push for eco-friendly pest control solutions and precision agriculture, topics frequently searched by professionals in the field.
Quality control and analytical characterization of CAS No. 2411294-80-7 are critical for ensuring its reproducibility in research. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are often searched in conjunction with the compound's name, highlighting the need for reliable analytical protocols.
In summary, 3-(4-Fluorosulfonyloxyphenyl)-5-(oxolan-2-yl)-1,2,4-oxadiazole (CAS No. 2411294-80-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique combination of functional groups positions it as a valuable asset in drug development, material innovation, and agrochemical design. As research continues to uncover its full potential, this compound is poised to remain a focal point in cutting-edge chemistry.
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